Cas no 1170091-74-3 (methyl 5-{[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]methyl}furan-2-carboxylate)

• Product Name: methyl 5-{[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]methyl}furan-2-carboxylate
• CAS No: 1170091-74-3
• MF: C₁₇H₁₃FN₂O₄
• MW: 328.294527769089
• CID: 5843146
• PubChem ID: 30462900
• Update Time: 2025-07-21

methyl 5-{[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]methyl}furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AWEWFLALZZMYTI-UHFFFAOYSA-N
• methyl 5-{[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]methyl}furan-2-carboxylate
• 1170091-74-3
• methyl 5-[[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]methyl]furan-2-carboxylate
• F5582-0127
• SR-01000923502
• AKOS024514179
• SR-01000923502-1
• methyl 5-((4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)methyl)furan-2-carboxylate

• Inchi： 1S/C17H13FN2O4/c1-23-17(22)15-7-6-13(24-15)9-20-10-19-14(8-16(20)21)11-2-4-12(18)5-3-11/h2-8,10H,9H2,1H3
• InChI Key： AWEWFLALZZMYTI-UHFFFAOYSA-N
• SMILES： O1C(CN2C=NC(C3=CC=C(F)C=C3)=CC2=O)=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 328.08593506g/mol
• Monoisotopic Mass: 328.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.1Ų

Additional information on methyl 5-{[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]methyl}furan-2-carboxylate

Recent Advances in the Study of Methyl 5-{[4-(4-Fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]methyl}furan-2-carboxylate (CAS: 1170091-74-3)

In recent years, the compound methyl 5-{[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]methyl}furan-2-carboxylate (CAS: 1170091-74-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and anti-inflammatory agents. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of methyl 5-{[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]methyl}furan-2-carboxylate has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic synthesis protocols, starting from readily available precursors such as 4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidine and methyl 5-(bromomethyl)furan-2-carboxylate. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structural integrity of the synthesized compound. These methodological advancements have facilitated the production of high-quality material for subsequent biological evaluations.

From a pharmacological perspective, methyl 5-{[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]methyl}furan-2-carboxylate has demonstrated potent inhibitory activity against several protein kinases implicated in inflammatory and oncogenic pathways. In vitro studies have revealed its ability to selectively target key signaling molecules, such as p38 MAPK and JAK2, with IC50 values in the low micromolar range. Furthermore, the compound has shown favorable pharmacokinetic properties in preclinical models, including good oral bioavailability and metabolic stability, making it a promising candidate for further drug development.

Recent investigations into the therapeutic potential of this compound have extended beyond its kinase inhibitory properties. Studies have highlighted its anti-inflammatory effects in animal models of rheumatoid arthritis and inflammatory bowel disease, where it significantly reduced pro-inflammatory cytokine levels and ameliorated disease symptoms. Additionally, preliminary data suggest that methyl 5-{[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]methyl}furan-2-carboxylate may possess neuroprotective properties, opening new avenues for research in neurodegenerative disorders.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as off-target effects and long-term toxicity profiles require further investigation. Current research efforts are focused on structural modifications to enhance selectivity and reduce potential adverse effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, methyl 5-{[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]methyl}furan-2-carboxylate represents a compelling example of how rational drug design can yield molecules with diverse therapeutic potential. The ongoing research on this compound underscores the importance of interdisciplinary approaches in modern drug discovery, combining synthetic chemistry, structural biology, and pharmacological evaluation. As studies progress, this molecule may emerge as a valuable addition to the arsenal of treatments for inflammatory and proliferative diseases.